6-bromo-4-methyl-2-o-tolyl-2H-[1,2,4]triazine-3,5-dione

• Molecular Formula: C11H10BrN3O2
• Molecular Weight: 296.12 g/mol
• IUPAC Name: 6-bromo-4-methyl-2-(2-methylphenyl)-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C11H10BrN3O2/c1-7-5-3-4-6-8(7)15-11(17)14(2)10(16)9(12)13-15/h3-6H,1-2H3
• InChI Key: IUUNVBMZNDEAEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)N(C(=O)C(=N2)Br)C

Description

6-bromo-4-methyl-2-o-tolyl-2H-[1,2,4]triazine-3,5-dione is a useful research compound. Its molecular formula is C11H10BrN3O2 and its molecular weight is 296.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 g (2.43 mmol) of intermediate 2a are placed in the presence of 0.4 mL (4.85 mmol) of pyridine, 0.66 g (4.85 mmol) of o-tolyl boronic acid, 0.66 g (3.64 mmol) of copper acetate in 50 mL of CH2Cl2. The reaction medium is stirred for 24 h at room temperature and then filtered on celite. The filtrate is washed with water, and then with 0.01N hydrochloric acid. After drying on MgSO4, the organic phase is dry concentrated. After washing the obtained residue with diethyl ether, 0.54 g of a white solid corresponding to the compound 41 are isolated (yield 75%)